Cas no 1785762-47-1 (METHYL2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE)

• Product Name: METHYL2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE
• CAS No: 1785762-47-1
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• MDL: MFCD23690302
• CID: 5580958
• PubChem ID: 81827811
• Update Time: 2025-06-12

METHYL2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE
• Benzeneacetic acid, α-amino-4-fluoro-3-(trifluoromethyl)-, methyl ester
• EN300-1937540
• methyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate
• 1785762-47-1
• AKOS020809042

• MDL： MFCD23690302
• Inchi： 1S/C10H9F4NO2/c1-17-9(16)8(15)5-2-3-7(11)6(4-5)10(12,13)14/h2-4,8H,15H2,1H3
• InChI Key： PHQJJUUWHYPWGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C(=O)OC)N

Computed Properties

• Exact Mass: 251.05694118g/mol
• Monoisotopic Mass: 251.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 243.8±35.0 °C(Predicted)
• pka: 6.27±0.10(Predicted)

Additional information on METHYL2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE

METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE (CAS No. 1785762-47-1): A Comprehensive Overview

METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE (CAS No. 1785762-47-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as Methyl 2-amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)acetate, is a derivative of amino acids and fluorinated aromatic compounds, which are known for their diverse biological activities.

The chemical structure of METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE consists of a central acetate ester group attached to an amino group and a fluorinated aromatic ring. The presence of the trifluoromethyl group on the aromatic ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies. The fluorine atom in the 4-position further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent research has focused on the potential of METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE demonstrated significant inhibitory effects on a specific kinase involved in cancer cell proliferation. This finding suggests that the compound could be further optimized for use in cancer therapy.

In addition to its potential as an anticancer agent, METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE has also shown promise in other therapeutic areas. Research conducted by a team at the University of California, San Francisco, found that this compound exhibits neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal damage.

The synthesis of METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the reaction of methyl bromoacetate with an appropriately substituted aniline followed by deprotection and esterification steps. This multi-step process allows for precise control over the final product's structure and properties, making it suitable for large-scale production.

The physicochemical properties of METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's conformational flexibility and molecular interactions, which are essential for understanding its biological activity.

In preclinical studies, METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy.

The safety profile of METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, continued monitoring and rigorous testing will be necessary to ensure its safety and efficacy in human subjects.

In conclusion, METHYL 2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ACETATE (CAS No. 1785762-47-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead for the development of novel therapeutics targeting various diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.